Cas no 2228263-11-2 (1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene)

• Product Name: 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene
• CAS No: 2228263-11-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5825649
• PubChem ID: 165945528
• Update Time: 2025-06-11

1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene
• EN300-1922236
• 2228263-11-2

• Inchi： 1S/C11H10BrNO2/c1-4-11(2,3)8-5-6-9(12)10(7-8)13(14)15/h1,5-7H,2-3H3
• InChI Key： KPTPXSSWUJHBPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C#C)(C)C

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene

Comprehensive Overview of 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene (CAS No. 2228263-11-2)

1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene (CAS 2228263-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a brominated aromatic ring with a nitro group and an alkyne-substituted tertiary carbon, making it a versatile intermediate for cross-coupling reactions and click chemistry. Its molecular formula, C₁₁H₁₀BrNO₂, reflects a balance of reactivity and stability, which is critical for applications in drug discovery and material science.

Recent trends in organic synthesis highlight the growing demand for functionalized nitroaromatics like 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial agents and kinase inhibitors. The compound’s alkyne moiety enables Huisgen cycloaddition, a reaction widely used in bioconjugation and proteomics. This aligns with the current focus on targeted drug delivery systems and bioorthogonal chemistry, topics frequently searched in academic and industrial databases.

The synthesis of CAS 2228263-11-2 typically involves electrophilic aromatic substitution followed by Sonogashira coupling, methods that are well-documented in peer-reviewed journals. Its crystalline solid form and moderate solubility in organic solvents like dichloromethane and tetrahydrofuran make it suitable for scalable production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor given its use in high-throughput screening platforms.

From an industrial perspective, 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene addresses the need for cost-effective intermediates in catalysis and polymer chemistry. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing conjugated polymers, a hot topic in organic electronics and solar cell research. These applications resonate with the global push toward sustainable energy solutions, a frequently searched term in scientific and policy discussions.

Safety and handling of CAS 2228263-11-2 follow standard laboratory protocols, emphasizing personal protective equipment (PPE) and ventilation. While not classified as hazardous under major regulatory frameworks, its nitro group warrants caution during storage to avoid thermal degradation. This pragmatic approach aligns with the increasing emphasis on green chemistry principles, another trending search query among chemists.

In summary, 1-bromo-4-(2-methylbut-3-yn-2-yl)-2-nitrobenzene exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to drug development, renewable energy, and advanced materials ensures its continued prominence in both academic and industrial research landscapes.